Cas no 2408970-23-8 (1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1))

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)
• CAS No: 2408970-23-8
• MF: C₆H₇ClF₃N₃O₂
• MW: 245.586890459061
• CID: 5457214
• PubChem ID: 146082259
• Update Time: 2025-05-20

1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid hydrochloride
• 2408970-23-8
• 4-Amino-1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylic acid;hydrochloride
• Z4188505559
• EN300-7538543
• 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)

• Inchi： 1S/C6H6F3N3O2.ClH/c7-6(8,9)2-12-1-3(10)4(11-12)5(13)14;/h1H,2,10H2,(H,13,14);1H
• InChI Key： IOSKOKJGJYOURN-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=C(N)C(C(O)=O)=N1.[H]Cl

Computed Properties

• Exact Mass: 245.0178887g/mol
• Monoisotopic Mass: 245.0178887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)

1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) (CAS No. 2408970-23-8)

1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) (CAS No. 2408970-23-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, including a trifluoroethyl group and an amino functionality. These properties make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) consists of a pyrazole ring with a carboxylic acid group at the 3-position. The presence of the trifluoroethyl group at the 1-position and an amino group at the 4-position imparts distinct chemical and biological properties to the molecule. The hydrochloride salt form ensures better solubility and stability, making it suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrazole carboxylic acids exhibit potent anti-inflammatory and analgesic activities. The introduction of trifluoromethyl groups has been shown to enhance these properties by modulating the compound's lipophilicity and metabolic stability. This makes 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) a promising lead compound for further optimization.

In addition to its anti-inflammatory properties, this compound has also shown potential in cancer research. A study published in Cancer Research in 2020 demonstrated that certain pyrazole derivatives can selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The trifluoroethyl group in 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) may contribute to its ability to penetrate cell membranes and interact with intracellular targets effectively.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) typically involves several steps. One common approach is to start with a suitable pyrazole precursor and introduce the trifluoroethyl group through nucleophilic substitution or other chemical reactions. The carboxylic acid functionality can be introduced via esterification or amidation reactions, followed by deprotection steps to yield the final product. The hydrochloride salt form is then obtained through protonation with hydrochloric acid.

The physical and chemical properties of 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) have been well-characterized. It is a white crystalline solid with a melting point of approximately 185°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its lipophilic nature. This solubility profile can be advantageous for certain pharmaceutical formulations but may require careful consideration during drug delivery design.

In terms of safety and handling, 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of personnel and prevent contamination.

The potential applications of 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) extend beyond its use as a lead compound for drug discovery. It can also serve as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block for the preparation of peptidomimetics or other small molecules designed to modulate specific biological targets.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 4-amino-1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1) (CAS No. 2408970-23-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in various therapeutic areas. Ongoing research continues to uncover new applications and optimize its use in drug development processes.